Cas no 2309448-37-9 (5-Azaspiro[3.5]nonane-8-carboxylic acid, hydrochloride (1:1))

• Product Name: 5-Azaspiro[3.5]nonane-8-carboxylic acid, hydrochloride (1:1)
• CAS No: 2309448-37-9
• MF: C₉H₁₆ClNO₂
• MW: 205.681841850281
• CID: 5379497
• Update Time: 2025-05-26

5-Azaspiro[3.5]nonane-8-carboxylic acid, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 5-Azaspiro[3.5]nonane-8-carboxylic acid, hydrochloride (1:1)

• Inchi： 1S/C9H15NO2.ClH/c11-8(12)7-2-5-10-9(6-7)3-1-4-9;/h7,10H,1-6H2,(H,11,12);1H
• InChI Key： PNKISYTUBBYVKB-UHFFFAOYSA-N
• SMILES： C1C2(CC(C(O)=O)CCN2)CC1.[H]Cl

Additional information on 5-Azaspiro[3.5]nonane-8-carboxylic acid, hydrochloride (1:1)

Comprehensive Overview of 5-Azaspiro[3.5]nonane-8-carboxylic acid, hydrochloride (1:1) (CAS No. 2309448-37-9)

The compound 5-Azaspiro[3.5]nonane-8-carboxylic acid, hydrochloride (1:1) (CAS No. 2309448-37-9) is a structurally unique and pharmacologically significant molecule. Its spirocyclic framework and carboxylic acid functionality make it a valuable intermediate in medicinal chemistry, particularly in the development of novel therapeutics. Researchers and pharmaceutical companies are increasingly interested in this compound due to its potential applications in targeting central nervous system (CNS) disorders, neurodegenerative diseases, and pain management. The hydrochloride salt form enhances its solubility, making it more suitable for formulation studies.

In recent years, the demand for spirocyclic compounds like 5-Azaspiro[3.5]nonane-8-carboxylic acid has surged, driven by their ability to modulate G-protein-coupled receptors (GPCRs) and ion channels. These targets are critical in drug discovery for conditions such as anxiety, depression, and chronic pain. The compound's rigid three-dimensional structure also contributes to improved binding affinity and selectivity, reducing off-target effects—a key concern in modern drug development. This aligns with the growing trend of precision medicine and personalized therapeutics.

The synthesis of 5-Azaspiro[3.5]nonane-8-carboxylic acid, hydrochloride (1:1) involves sophisticated organic chemistry techniques, including ring-closing metathesis and catalytic hydrogenation. Its CAS No. 2309448-37-9 serves as a unique identifier in chemical databases, ensuring accurate sourcing for researchers. The compound's high purity and stability under standard conditions make it a reliable choice for high-throughput screening (HTS) and structure-activity relationship (SAR) studies. These attributes are particularly relevant in the context of AI-driven drug discovery, where computational models require well-characterized building blocks.

From an industrial perspective, 5-Azaspiro[3.5]nonane-8-carboxylic acid is gaining traction as a scaffold for fragment-based drug design (FBDD). Its modularity allows for easy derivatization, enabling the exploration of diverse pharmacophores. This flexibility is crucial for addressing drug resistance in infectious diseases and oncology—two areas where users frequently search for breakthroughs. Additionally, its compatibility with green chemistry principles appeals to manufacturers aiming to reduce environmental impact, a topic increasingly highlighted in scientific forums and regulatory guidelines.

In summary, 5-Azaspiro[3.5]nonane-8-carboxylic acid, hydrochloride (1:1) (CAS No. 2309448-37-9) represents a versatile and promising candidate in modern drug discovery. Its unique spirocyclic architecture, combined with its broad therapeutic potential, positions it at the forefront of innovative pharmaceutical research. As the scientific community continues to explore its applications, this compound is likely to play a pivotal role in addressing unmet medical needs and advancing next-generation therapies.